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Compound of Interest

Compound Name: Benzyl propionate

Cat. No.: B094898 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of benzyl propionate, a significant

ester in the chemical and fragrance industries. This document outlines its chemical identity,

physicochemical properties, synthesis protocols, and metabolic context, adhering to stringent

data presentation and visualization standards for a scientific audience.

Chemical Identity and Properties
Benzyl propionate, systematically known as benzyl propanoate, is an organic ester

characterized by its pleasant, fruity aroma. It is a key component in various fragrances and

flavorings.

Table 1: Chemical Identifiers and Physicochemical Properties of Benzyl Propionate
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Property Value Citation(s)

IUPAC Name benzyl propanoate [1][2]

CAS Number 122-63-4 [3][4][5]

Synonyms

Benzyl propionate, Propanoic

acid, phenylmethyl ester,

Propionic acid, benzyl ester

[1][2][5]

Molecular Formula C₁₀H₁₂O₂ [4][5]

Molecular Weight 164.20 g/mol [4]

Appearance Colorless liquid [4][5]

Boiling Point 222 °C [4][5]

Density 1.029 - 1.033 g/cm³ [5]

Solubility
Slightly soluble in water;

soluble in alcohol and ether
[5][6]

Refractive Index n20/D 1.496 - 1.500 [7]

Experimental Protocols for Synthesis
The primary method for synthesizing benzyl propionate is through the esterification of benzyl

alcohol with propionic acid. This reaction is typically catalyzed by a strong acid.

Protocol: Fischer Esterification of Benzyl Alcohol and Propionic Acid

This protocol describes a common laboratory-scale synthesis of benzyl propionate.

Materials:

Benzyl alcohol

Propionic acid

Concentrated sulfuric acid (catalyst)
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Sodium bicarbonate solution (saturated)

Brine (saturated NaCl solution)

Anhydrous magnesium sulfate

Ethyl acetate

Distilled water

Round-bottom flask

Reflux condenser

Separatory funnel

Beakers and Erlenmeyer flasks

Heating mantle

Rotary evaporator

Procedure:

Reaction Setup: In a round-bottom flask, combine benzyl alcohol and a molar excess of

propionic acid.

Catalyst Addition: Slowly add a catalytic amount of concentrated sulfuric acid to the mixture

while stirring.

Reflux: Attach a reflux condenser and heat the mixture to reflux for several hours. The

reaction progress can be monitored using Thin Layer Chromatography (TLC).[5]

Work-up: After the reaction is complete, allow the mixture to cool to room temperature.

Extraction: Transfer the mixture to a separatory funnel and dilute with ethyl acetate. Wash

the organic layer sequentially with distilled water, saturated sodium bicarbonate solution (to

neutralize the acid catalyst), and brine.[5]
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Drying: Dry the organic layer over anhydrous magnesium sulfate.

Solvent Removal: Filter off the drying agent and remove the ethyl acetate using a rotary

evaporator.

Purification: The crude benzyl propionate can be further purified by vacuum distillation to

yield the final product.[4]

Synthesis Workflow
The following diagram illustrates the key steps in the synthesis and purification of benzyl
propionate via Fischer esterification.
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Figure 1: Experimental Workflow for Benzyl Propionate Synthesis
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Caption: Workflow for Benzyl Propionate Synthesis.
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Metabolic Context: Propanoate Metabolism
While benzyl propionate itself is not a central metabolite, the propionate moiety is involved in

significant metabolic pathways. Propionate, typically derived from the metabolism of odd-chain

fatty acids and certain amino acids, is converted to propionyl-CoA.[8] This intermediate is then

carboxylated to methylmalonyl-CoA, which is subsequently isomerized to succinyl-CoA, an

intermediate of the citric acid cycle.[8] Dysregulation of propionate metabolism has been linked

to various metabolic diseases.[9]

The following diagram outlines the core steps of propanoate metabolism.
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Figure 2: Overview of Propanoate Metabolism
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Caption: Propanoate Metabolic Pathway.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426
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